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Abstract
Polyglyceryl-6 stearate is a versatile non-ionic surfactant derived from natural and renewable

resources, positioning it as a sustainable alternative to polyethylene glycol (PEG)-based

emulsifiers.[1][2] Its amphiphilic structure, consisting of a hydrophilic polyglycerol-6 head and a

lipophilic stearate tail, imparts excellent emulsifying, stabilizing, and skin-conditioning

properties. This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, synthesis, and applications of polyglyceryl-6 stearate, with a

focus on its relevance to research, scientific, and drug development applications. The safety

and toxicological profile are also reviewed, highlighting its favorable characteristics for use in

cosmetic, pharmaceutical, and food formulations.

Chemical Structure and Properties
Polyglyceryl-6 stearate is the esterification product of polyglycerol-6 and stearic acid.[3] The

polyglycerol moiety is a polymer with an average of six glycerin units, providing the hydrophilic

character, while the stearic acid, an 18-carbon saturated fatty acid, constitutes the hydrophobic
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portion of the molecule. This structure results in a molecule with a well-balanced hydrophilic-

lipophilic balance (HLB), making it an effective oil-in-water (O/W) emulsifier.[4]

The general chemical structure of Polyglyceryl-6 Stearate can be represented as follows,

although it is important to note that commercial products are typically a mixture of monoesters

and potentially some diesters, and the polyglycerol backbone itself is a mixture of oligomers

with an average of six glycerol units.

Table 1: Physicochemical Properties of Polyglyceryl-6 Stearate

Property Value References

Chemical Name Polyglyceryl-6 Stearate [5]

INCI Name Polyglyceryl-6 Stearate

CAS Number 95461-65-7 [6]

Molecular Formula C36H72O14 (representative) [2]

Molecular Weight ~728.95 g/mol (representative) [2]

Appearance Light yellow waxy solid [2]

HLB Value 9-12 [2][7]

Acid Value ≤ 6.0 mg KOH/g [2]

Saponification Value ≤ 165 mg KOH/g [2]

Iodine Value ≤ 3.0 g I2/100g [2]

Solubility
Dispersible in water; soluble in

oils and organic solvents.
[8]

Synthesis of Polyglyceryl-6 Stearate
The synthesis of polyglyceryl-6 stearate is typically a two-step process: the polymerization of

glycerol to form polyglycerol-6, followed by the esterification of the polyglycerol with stearic

acid.[9]
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Synthesis of Polyglycerol-6
Experimental Protocol:

Materials: Refined glycerol, alkaline catalyst (e.g., sodium hydroxide or potassium

carbonate).[10][11]

Procedure:

Charge a reaction vessel with refined glycerol and the alkaline catalyst (e.g., 1% w/w of

glycerol).[10]

Heat the mixture under an inert atmosphere (e.g., nitrogen) to approximately 260°C to

initiate the condensation polymerization.[10][11]

Continuously remove the water generated during the reaction to drive the equilibrium

towards the formation of polyglycerol.[10]

Monitor the degree of polymerization by measuring the refractive index or hydroxyl value

of the reaction mixture.[10][12]

Once the desired average degree of polymerization (n=6) is achieved, cool the reaction

mixture.

Purify the crude polyglycerol by vacuum distillation to remove unreacted glycerol.[10]

Esterification of Polyglycerol-6 with Stearic Acid
Experimental Protocol:

Materials: Polyglycerol-6, stearic acid, esterification catalyst (optional, can be acid or base).

Procedure:

Combine polyglycerol-6 and stearic acid in a reaction vessel in the desired molar ratio.

Heat the mixture to 200-230°C under an inert atmosphere with stirring.[10]
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If a catalyst is used, it is added at this stage. The reaction can also be carried out without a

catalyst at high temperatures.[4]

Monitor the progress of the esterification by measuring the acid value of the reaction

mixture. The reaction is considered complete when the acid value drops to the desired

level (e.g., < 6.0 mg KOH/g).[10]

Cool the reaction mixture under an inert atmosphere.

The final product can be used as is or may undergo further purification steps like

decolorization or deodorization if required for specific applications.[10]

Caption: Synthesis of Polyglyceryl-6 Stearate.

Spectroscopic Characterization
While specific spectra for Polyglyceryl-6 Stearate are not readily available in the public

domain, the following provides an overview of the expected characteristic signals based on the

analysis of similar polyglyceryl esters.

Fourier Transform Infrared (FTIR) Spectroscopy
O-H Stretching: A broad absorption band in the region of 3300-3500 cm⁻¹ is expected,

corresponding to the hydroxyl groups of the polyglycerol backbone.

C-H Stretching: Strong absorption bands around 2850-2960 cm⁻¹ are characteristic of the C-

H stretching vibrations of the alkyl chains in the stearic acid moiety.

C=O Stretching: A strong, sharp absorption peak around 1735-1745 cm⁻¹ indicates the

presence of the ester carbonyl group.[13]

C-O Stretching: Absorption bands in the region of 1050-1250 cm⁻¹ are attributable to the C-

O stretching vibrations of the ester linkage and the ether linkages within the polyglycerol

backbone.[13]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR:
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Alkyl Chain Protons: A large, complex multiplet in the upfield region (δ 0.8-1.6 ppm)

corresponds to the protons of the stearic acid alkyl chain.

Polyglycerol Backbone Protons: A complex set of signals between δ 3.4-4.2 ppm is

characteristic of the methine and methylene protons of the polyglycerol backbone.

Ester-linked Methylene Protons: A signal slightly downfield from the main polyglycerol

signals can be attributed to the methylene protons of the polyglycerol unit directly attached

to the ester group.

¹³C NMR:

Carbonyl Carbon: A signal in the range of δ 170-175 ppm is characteristic of the ester

carbonyl carbon.

Alkyl Chain Carbons: A series of signals in the upfield region (δ 14-35 ppm) corresponds

to the carbons of the stearic acid alkyl chain.

Polyglycerol Backbone Carbons: A group of signals between δ 60-80 ppm is indicative of

the carbons in the polyglycerol backbone.

Emulsifying Properties and Performance
Polyglyceryl-6 stearate is a highly effective O/W emulsifier, capable of forming stable

emulsions.[4] Its performance is influenced by its concentration and the overall formulation.

Table 2: Surfactant Properties of Polyglyceryl Esters (General Trends)
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Property Trend Rationale References

Critical Micelle

Concentration (CMC)

Decreases with

increasing alkyl chain

length; Increases with

increasing

polyglycerol chain

length.

Longer hydrophobic

tails favor micellization

at lower

concentrations. Larger

hydrophilic heads

require higher

concentrations for

aggregation.

Interfacial Tension

Significantly reduces

oil-water interfacial

tension.

The amphiphilic

nature of the molecule

allows it to adsorb at

the oil-water interface,

reducing the energy of

the interface.

[14]

Emulsion Stability

Generally good, can

form stable O/W

emulsions.

Forms a protective

film around oil

droplets, preventing

coalescence. Can

form liquid crystalline

structures in the

continuous phase,

enhancing stability.

[15]

Experimental Protocol: Emulsion Stability Testing

Preparation of Emulsion:

Prepare the oil phase by dissolving any oil-soluble components in the chosen oil.

Prepare the aqueous phase by dissolving polyglyceryl-6 stearate and any water-soluble

components in water.

Heat both phases separately to 70-80°C.
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Slowly add the oil phase to the aqueous phase while homogenizing at high speed.

Continue homogenization for a specified time (e.g., 5-10 minutes).

Cool the emulsion to room temperature with gentle stirring.

Stability Assessment:

Macroscopic Observation: Visually inspect the emulsion for any signs of phase separation,

creaming, or coalescence over a set period at different storage conditions (e.g., room

temperature, 4°C, 40°C).

Microscopic Analysis: Observe the emulsion under a microscope to assess droplet size

and distribution. Changes in droplet size over time can indicate instability.

Particle Size Analysis: Use techniques like laser diffraction to quantitatively measure the

droplet size distribution of the emulsion at different time points. An increase in the average

droplet size signifies instability.

Centrifugation Test: Centrifuge the emulsion at a specific speed and time (e.g., 3000 rpm

for 30 minutes). Any phase separation indicates poor stability.

Rheological Measurements: Measure the viscosity and viscoelastic properties of the

emulsion over time. Changes in rheology can be indicative of structural changes and

instability.
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Caption: Emulsion Stability Testing Workflow.

Applications in Research and Drug Development
The favorable properties of polyglyceryl-6 stearate make it a valuable excipient in various

research and development applications.

Cosmetic and Dermatological Formulations: Its emulsifying and skin-conditioning properties

are utilized in the development of creams, lotions, and other topical delivery systems for

active pharmaceutical ingredients (APIs).[3] It can create stable and aesthetically pleasing

formulations.

Pharmaceutical Emulsions: It can be used to formulate oral and topical emulsions for drug

delivery. Its non-ionic nature makes it less likely to interact with charged APIs.

Nanoparticle and Liposome Formulation: As a surfactant, it can be employed in the

preparation of nanoparticles and liposomes for targeted drug delivery and controlled release

applications.
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Food Technology: In the food industry, polyglyceryl esters of fatty acids are used as

emulsifiers in a wide range of products, including baked goods, dairy products, and

confectionery.[2] This has implications for the development of functional foods and oral drug

delivery systems incorporated into food matrices.

Safety and Toxicology
Polyglyceryl-6 stearate is part of the broader group of polyglyceryl fatty acid esters that have

been assessed for safety by the Cosmetic Ingredient Review (CIR) Expert Panel. The panel

concluded that these ingredients are safe for use in cosmetics when formulated to be non-

irritating.[16]

Table 3: Toxicological Profile of Polyglyceryl Fatty Acid Esters

Endpoint Result References

Acute Oral Toxicity

Low toxicity; LD50 estimated to

be >2.5 g/kg for a mixture

containing

Glyceryl/Polyglyceryl-6

Isostearate/Behenate Esters in

rats.

[17][18]

Dermal Irritation

Generally non-irritating to

mildly irritating, depending on

the specific ester and

concentration.

[17][19]

Ocular Irritation
Generally non-irritating to

mildly irritating.
[17]

Skin Sensitization
Not considered to be a skin

sensitizer.
[17]

Genotoxicity Negative in Ames tests. [17]

A key advantage of polyglyceryl-6 stearate over ethoxylated surfactants is that its synthesis

does not produce 1,4-dioxane, a potential carcinogen.[4]
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Conclusion
Polyglyceryl-6 stearate is a high-performance, biodegradable, and safe non-ionic surfactant

with a wide range of applications in cosmetics, pharmaceuticals, and food products. Its

excellent emulsifying and stabilizing properties, coupled with a favorable safety profile, make it

an attractive excipient for researchers, scientists, and drug development professionals. The

detailed information on its chemical structure, properties, synthesis, and characterization

provided in this guide serves as a valuable resource for the formulation and development of

innovative and sustainable products. As the demand for natural and PEG-free ingredients

continues to grow, the importance of polyglyceryl-6 stearate and related polyglyceryl esters is

expected to increase significantly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. mdpi.com [mdpi.com]

2. sincerechemical.com [sincerechemical.com]

3. Quantitative Chemical Profiling of Commercial Glyceride Excipients via1H NMR
Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]

4. Polyglyceryl-6 Stearate|High-Performance Emulsifier|RUO [benchchem.com]

5. ewg.org [ewg.org]

6. pubs.acs.org [pubs.acs.org]

7. EP0518765A1 - Process for the preparation of polyglycerols and polyglycerol esters -
Google Patents [patents.google.com]

8. fao.org [fao.org]

9. mdpi.com [mdpi.com]

10. Examples of direct esterification of polyglycerol with fatty acids in the presence of acids
or bases | USP 99.7 Glycerin Refining Equipment [glycerinrefine.com]

11. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b3316834?utm_src=pdf-body
https://www.benchchem.com/product/b3316834?utm_src=pdf-body
https://www.benchchem.com/product/b3316834?utm_src=pdf-custom-synthesis
https://www.mdpi.com/2073-4360/14/13/2684
https://sincerechemical.com/product/polyglyceryl-6-stearate-cas-95461-65-7
https://pmc.ncbi.nlm.nih.gov/articles/PMC7716940/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7716940/
https://www.benchchem.com/product/b3316834
https://www.ewg.org/skindeep/ingredients/705044-POLYGLYCERYL6_STEARATE/
https://pubs.acs.org/doi/10.1021/acs.macromol.0c01709
https://patents.google.com/patent/EP0518765A1/en
https://patents.google.com/patent/EP0518765A1/en
https://www.fao.org/fileadmin/user_upload/jecfa_additives/docs/Monograph1/Additive-317.pdf
https://www.mdpi.com/2073-4360/17/7/879
https://www.glycerinrefine.com/news/examples-of-direct-esterification-of-polyglycerol-with-fatty-acids-in-the-presence-of-acids-or-bases/
https://www.glycerinrefine.com/news/examples-of-direct-esterification-of-polyglycerol-with-fatty-acids-in-the-presence-of-acids-or-bases/
https://www.researchgate.net/figure/Critical-micelle-concentration-of-each-first-order-group-for-all-nonionic-surfactant_tbl4_341187947
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3316834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


12. US3637774A - Process for preparation and purification of polyglycerols and esters
thereof - Google Patents [patents.google.com]

13. tandfonline.com [tandfonline.com]

14. researchgate.net [researchgate.net]

15. POLYGLYCERYL-6 DISTEARATE - Ataman Kimya [atamanchemicals.com]

16. Polyglyceryl-6 stearate - PubChem [pubchem.ncbi.nlm.nih.gov]

17. cir-safety.org [cir-safety.org]

18. cir-safety.org [cir-safety.org]

19. tga.gov.au [tga.gov.au]

To cite this document: BenchChem. [Polyglyceryl-6 stearate chemical structure and
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3316834#polyglyceryl-6-stearate-chemical-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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